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Compound of Interest

Compound Name: Nnc 711

Cat. No.: B031237 Get Quote

Essential Safety and Handling Guide for NNC
711
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of NNC 711, a potent and selective GAT-1 inhibitor. Adherence to these guidelines is

essential to ensure a safe laboratory environment and the integrity of your research. NNC 711
is intended for research use only.

Personal Protective Equipment (PPE)
When handling NNC 711, a comprehensive approach to personal safety is mandatory. The

following Personal Protective Equipment (PPE) must be worn at all times to minimize exposure

and ensure user safety.
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Protection Type Specific Requirement Purpose

Eye Protection
Chemical safety goggles with

side-shields

Protects eyes from splashes or

fine particles.

Hand Protection
Nitrile or other chemically

resistant gloves

Prevents skin contact and

absorption.

Body Protection
Laboratory coat or impervious

clothing

Protects against contamination

of personal clothing.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder form to avoid

inhalation.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical to safely manage NNC 711 from receipt to disposal. The

following diagram outlines the recommended operational procedure.
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Operational Workflow for NNC 711 Handling
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Caption: Operational Workflow for NNC 711 Handling
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Disposal Plan
Proper disposal of NNC 711 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused NNC 711

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware
Decontaminate with a suitable solvent (e.g.,

ethanol) and dispose of as hazardous waste.

Contaminated PPE
Dispose of as hazardous waste in a designated,

sealed container.

Experimental Protocols: Cited Methodologies
While specific experimental designs will vary, the handling of NNC 711 as a research chemical

generally involves its use as a selective inhibitor of the GABA transporter GAT-1. For detailed

experimental protocols, researchers should refer to peer-reviewed publications that utilize NNC
711. Key applications from the literature include its use in studying anticonvulsant properties

and its role in cognition enhancement.

The following diagram illustrates the logical relationship of NNC 711's mechanism of action,

which informs its experimental application.
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NNC 711 Mechanism of Action
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Caption: NNC 711 Mechanism of Action

By providing this essential safety and logistical information, we aim to be your preferred source

for laboratory safety and chemical handling, building deep trust by providing value beyond the

product itself. Always consult the specific Safety Data Sheet (SDS) provided by the

manufacturer for the most detailed and up-to-date information.
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[https://www.benchchem.com/product/b031237#personal-protective-equipment-for-handling-
nnc-711]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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